Cas no 86761-37-7 (Acetic acid--[(1-chloro-3-hydroxypropan-2-yl)oxy]methyl acetate (1/1))

Acetic acid--[(1-chloro-3-hydroxypropan-2-yl)oxy]methyl acetate (1/1) structure
86761-37-7 structure
Product Name:Acetic acid--[(1-chloro-3-hydroxypropan-2-yl)oxy]methyl acetate (1/1)
CAS No:86761-37-7
MF:C8H15ClO6
MW:242.654102563858
CID:2809517
PubChem ID:71406044
Update Time:2025-04-21

Acetic acid--[(1-chloro-3-hydroxypropan-2-yl)oxy]methyl acetate (1/1) Chemical and Physical Properties

Names and Identifiers

    • 86761-37-7
    • Acetic acid--[(1-chloro-3-hydroxypropan-2-yl)oxy]methyl acetate (1/1)
    • DTXSID80826664
    • Inchi: 1S/C6H11ClO4.C2H4O2/c1-5(9)10-4-11-6(2-7)3-8;1-2(3)4/h6,8H,2-4H2,1H3;1H3,(H,3,4)
    • InChI Key: ONQJDXOAKWOFDM-UHFFFAOYSA-N
    • SMILES: ClCC(CO)OCOC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 242.0557159Da
  • Monoisotopic Mass: 242.0557159Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 148
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.1Ų
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